(3S*,4R*)-1-(3,4-diethoxybenzoyl)-4-methylpiperidine-3,4-diol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3S*,4R*)-1-(3,4-diethoxybenzoyl)-4-methylpiperidine-3,4-diol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a piperidine derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.
Mechanism of Action
The exact mechanism of action of (3S*,4R*)-1-(3,4-diethoxybenzoyl)-4-methylpiperidine-3,4-diol is not fully understood. However, it has been suggested that it exerts its therapeutic effects by modulating various signaling pathways and enzymes involved in the disease pathogenesis.
Biochemical and Physiological Effects:
(3S*,4R*)-1-(3,4-diethoxybenzoyl)-4-methylpiperidine-3,4-diol has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Moreover, it has been shown to protect neurons from oxidative stress and prevent the formation of amyloid-beta plaques, which are hallmarks of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using (3S*,4R*)-1-(3,4-diethoxybenzoyl)-4-methylpiperidine-3,4-diol in lab experiments include its high potency and selectivity towards specific signaling pathways and enzymes. However, its limitations include its low solubility in water and its potential toxicity at high doses.
Future Directions
Several future directions can be explored in the research of (3S*,4R*)-1-(3,4-diethoxybenzoyl)-4-methylpiperidine-3,4-diol. One such direction is the development of more efficient and cost-effective synthesis methods. Another direction is the exploration of its potential therapeutic applications in other diseases such as diabetes and cardiovascular diseases. Moreover, the development of novel drug delivery systems can also be explored to enhance its bioavailability and reduce its toxicity.
Synthesis Methods
The synthesis of (3S*,4R*)-1-(3,4-diethoxybenzoyl)-4-methylpiperidine-3,4-diol has been achieved using several methods. One such method involves the reaction between 3,4-diethoxybenzoyl chloride and 4-methylpiperidine-3,4-diol in the presence of a base. Another method involves the reductive amination of 3,4-diethoxybenzaldehyde with 4-methylpiperidine-3,4-diol using a reducing agent such as sodium borohydride.
Scientific Research Applications
(3S*,4R*)-1-(3,4-diethoxybenzoyl)-4-methylpiperidine-3,4-diol has been studied for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to possess anti-tumor, anti-inflammatory, and neuroprotective properties.
properties
IUPAC Name |
(3,4-diethoxyphenyl)-[(3S,4R)-3,4-dihydroxy-4-methylpiperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO5/c1-4-22-13-7-6-12(10-14(13)23-5-2)16(20)18-9-8-17(3,21)15(19)11-18/h6-7,10,15,19,21H,4-5,8-9,11H2,1-3H3/t15-,17+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLTFSVOVBAYFQH-DOTOQJQBSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)N2CCC(C(C2)O)(C)O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=C(C=C1)C(=O)N2CC[C@@]([C@H](C2)O)(C)O)OCC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3S*,4R*)-1-(3,4-diethoxybenzoyl)-4-methylpiperidine-3,4-diol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.